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Compound of Interest

Compound Name: 8-Nitroquinoline

Cat. No.: B147351 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as 8-Nitroquinoline. This

guide provides immediate, essential safety protocols, logistical information for handling and

disposal, and step-by-step procedures to mitigate risks associated with this compound.

Chemical Identifier:

Name: 8-Nitroquinoline

CAS Number: 607-35-2

Molecular Formula: C₉H₆N₂O₂

Hazard Summary: 8-Nitroquinoline is classified as a hazardous chemical. It is harmful if

swallowed, comes in contact with skin, or is inhaled.[1] It causes skin and serious eye irritation.

[1][2] Furthermore, it is suspected of causing genetic defects and cancer.[1][2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against exposure. The

following table summarizes the required PPE for handling 8-Nitroquinoline.
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PPE Category Specification Standard Compliance

Eye and Face Protection
Chemical safety goggles or

eyeglasses with side shields.

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

clothing to prevent skin

exposure. A flame-resistant lab

coat is recommended.

Europe EN 374, US F739

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust mask of type N95 (US) is

a suitable option.

NIOSH/MSHA or European

Standard EN 149

Handling and Storage
Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[2][3]

Handle in a well-ventilated place, preferably under a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[4]

Avoid dust formation and breathing dust, fumes, gas, mist, vapors, or spray.[2][5]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[3][5]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Store locked up.[2][3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[2]

First Aid Measures
Immediate medical attention is required in case of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing and get medical

attention.[2][3]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes. Get medical attention.[2][3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[2][3]

Ingestion: If swallowed, immediately call a poison center or doctor. Rinse mouth. Do not

induce vomiting.[3][5]

Spill and Disposal Procedures
Spill Cleanup: In the event of a spill, follow a structured response to ensure safety and

minimize environmental contamination.

Workflow for handling an 8-Nitroquinoline spill.

Disposal:

Dispose of contents and container to an approved waste disposal plant.[2][3]

Do not let this chemical enter the environment.[2]

Contaminated packaging should be treated as the product itself.
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This guide is intended to provide essential, immediate safety and logistical information. Always

refer to the full Safety Data Sheet (SDS) for 8-Nitroquinoline before handling and ensure that

all personnel are trained on the appropriate procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 8-Nitroquinoline | C9H6N2O2 | CID 11830 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. mmbio.byu.edu [mmbio.byu.edu]

4. WERCS Studio - Application Error [assets.thermofisher.com]

5. chemicalbook.com [chemicalbook.com]

6. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 8-
Nitroquinoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147351#personal-protective-equipment-for-handling-
8-nitroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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